Cas no 97871-89-1 (3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-)

3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)- structure
97871-89-1 structure
Product name:3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-
CAS No:97871-89-1
MF:C16H12O2
MW:236.265284538269
CID:750852
PubChem ID:13196574

3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-
    • CHEMBL609865
    • 4'-Methyl-aurone
    • (Z)-2-(4-Methylbenzylidene)benzofuran-3(2H)-one
    • 97871-89-1
    • SCHEMBL21046410
    • Inchi: InChI=1S/C16H12O2/c1-11-6-8-12(9-7-11)10-15-16(17)13-4-2-3-5-14(13)18-15/h2-10H,1H3/b15-10-
    • InChI Key: GMCTULLKJXDQBT-GDNBJRDFSA-N
    • SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=CC=CC=C3O2

Computed Properties

  • Exact Mass: 236.084
  • Monoisotopic Mass: 236.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Melting Point: 75 - 76 °C
  • LogP: 3.61120

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